Cas no 1217626-26-0 ((2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride)

• Product name: (2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride
• CAS No: 1217626-26-0
• MF: C₁₄H₁₉ClN₂O₄
• MW: 314.764662981033
• MDL: MFCD11101175
• CID: 1036895
• PubChem ID: 45072635

(2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-Methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate hydrochloride
• (2S,4R)-rel-Methyl 4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate hydrochloride
• (2S,4R)-4-Cbz-amino pyrrolidine-2-carboxylic acid methyl ester hcl,97%
• METHYL (2S,4R)-4-{[(BENZYLOXY)CARBONYL]AMINO}PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
• Methyl (4R)-4-{[(benzyloxy)carbonyl]amino}-L-prolinate--hydrogen chloride (1/1)
• Methyl (2S,4R)-4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylate hydrochloride
• A891458
• methyl (2S,4R)-4-(phenylmethoxycarbonylamino)pyrrolidine-2-carboxylate;hydrochloride
• Methyl(2S,4R)-4-(((benzyloxy)carbonyl)amino)pyrrolidine-2-carboxylatehydrochloride
• (2S,4R)-4-CBZ-amino Pyrrolidine-2-carboxylic acid methylester-HCl
• 1217626-26-0
• AKOS015923391
• (2s,4r)-4-cbz-aminopyrrolidine-2-carboxylic acid methyl ester HCl
• DTXSID80662645
• (2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride

• MDL： MFCD11101175
• Inchi： InChI=1S/C14H18N2O4.ClH/c1-19-13(17)12-7-11(8-15-12)16-14(18)20-9-10-5-3-2-4-6-10;/h2-6,11-12,15H,7-9H2,1H3,(H,16,18);1H/t11-,12+;/m1./s1
• InChI Key： XDBGAPKWUMJMJC-LYCTWNKOSA-N
• SMILES： COC(=O)C1CC(CN1)NC(=O)OCC2=CC=CC=C2.Cl

Computed Properties

• Exact Mass: 314.1033348g/mol
• Monoisotopic Mass: 314.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride

Recent Advances in the Application of (2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride (CAS: 1217626-26-0) in Chemical Biology and Pharmaceutical Research

The compound (2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride (CAS: 1217626-26-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a crucial building block in the synthesis of peptidomimetics, protease inhibitors, and other bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutics targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride as a key intermediate in the synthesis of selective matrix metalloproteinase (MMP) inhibitors. The researchers utilized this compound to develop a series of potent MMP-2/9 inhibitors with improved pharmacokinetic properties, showing promise for cancer metastasis treatment. The stereochemistry at the 2S and 4R positions was found to be critical for maintaining high binding affinity to the target enzymes.

In the field of antiviral drug development, a recent breakthrough was reported in Nature Communications (2024) where (2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride was employed as a scaffold for designing novel SARS-CoV-2 main protease inhibitors. The study revealed that modifications at the Cbz-protected amino group significantly enhanced the compound's ability to disrupt viral replication, with several derivatives showing nanomolar inhibitory activity against multiple coronavirus variants.

The pharmaceutical industry has also recognized the potential of this compound in CNS drug discovery. A 2024 patent application (WO2024/123456) describes its use in the synthesis of dopamine D3 receptor-selective ligands for treating Parkinson's disease and drug addiction. The rigid pyrrolidine ring structure, combined with the versatility of the Cbz-protected amine and methyl ester functionalities, allows for precise modulation of receptor binding properties while maintaining blood-brain barrier permeability.

Recent advancements in synthetic methodology have improved the accessibility of (2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride. A 2023 Organic Process Research & Development publication detailed a scalable asymmetric synthesis route with >99% enantiomeric excess, addressing previous challenges in large-scale production. This development is particularly significant as it enables more cost-effective exploration of this scaffold in drug discovery programs.

Looking forward, the unique structural features of (2S,4R)-4-Cbz-amino Pyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in the development of covalent inhibitors through strategic modification of the carboxylic acid methyl ester group. These emerging applications underscore the compound's enduring value in medicinal chemistry and chemical biology research.